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Compound of Interest

Compound Name: 2,2,5-Trimethyldecane

Cat. No.: B15366581 Get Quote

An extensive review of scientific literature and chemical databases reveals a significant lack of

documented applications for the branched alkane 2,2,5-Trimethyldecane. While its

fundamental chemical and physical properties are cataloged, there is no evidence of its use in

scientific research, drug development, or industrial processes. This technical guide summarizes

the available information and highlights the absence of applied research for this particular

molecule.

Chemical and Physical Properties
2,2,5-Trimethyldecane is a saturated hydrocarbon with the chemical formula C13H28 and a

molecular weight of approximately 184.36 g/mol . As a branched-chain alkane, it is an isomer

of tridecane. Its structure consists of a ten-carbon decane backbone with three methyl group

substitutions at the second and fifth positions.

Property Value Source

Molecular Formula C13H28 [1]

Molecular Weight 184.36 g/mol [1]

CAS Number 62237-96-1 [1]

Predicted Boiling Point 210.2 ± 7.0 °C [2]

Predicted Density 0.756 ± 0.06 g/cm3 [2]
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Synthesis and Manufacturing
Information regarding the specific synthesis or industrial-scale production of 2,2,5-
Trimethyldecane is not readily available in the public domain. General methods for the

synthesis of branched alkanes, such as catalytic reforming or alkylation processes used in the

petroleum industry, could theoretically produce this compound as part of a complex mixture of

isomers. However, no literature specifically details a targeted synthesis of 2,2,5-
Trimethyldecane for any particular application.

Review of Potential Applications
Despite a thorough search of scientific databases and patent literature, no specific applications

for 2,2,5-Trimethyldecane have been identified. The compound is listed in chemical supplier

catalogs, indicating its availability for research purposes, but no published studies have been

found that utilize it.

Drug Development and Biological Activity
There is no available data to suggest that 2,2,5-Trimethyldecane has been investigated for

any pharmacological or biological activity. Its simple hydrocarbon structure makes it an unlikely

candidate for a therapeutic agent without significant functionalization.

Industrial and Chemical Applications
While related isomeric mixtures of alkanes (C11-15-iso-alkanes) have found use as fragrance

ingredients, there is no specific mention of 2,2,5-Trimethyldecane in this or any other industrial

context. Its physical properties are similar to those of other components of fuels and lubricants,

but its specific contribution or use in these areas is not documented.

Experimental Protocols
The absence of any published research involving 2,2,5-Trimethyldecane means there are no

experimental protocols to report.

Signaling Pathways and Logical Relationships
As there is no information on the biological or chemical activity of 2,2,5-Trimethyldecane,

there are no signaling pathways or logical workflows to visualize.
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Conclusion
2,2,5-Trimethyldecane remains an obscure chemical entity with no documented applications

in the scientific literature or patent records. While its basic chemical properties are known, its

potential uses in research, drug development, or industry have yet to be explored. This lack of

information presents a "blank slate" for potential future investigation into the properties and

applications of this specific branched alkane. For researchers, scientists, and drug

development professionals, this compound represents an uncharacterized molecule with

potential for novel discovery, should a specific synthetic route or natural source be identified

and a research question be posed. At present, however, it is a molecule without a known

purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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